Cas no 2171641-37-3 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid)

• Product Name: 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid
• CAS No: 2171641-37-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5997412
• PubChem ID: 165583852
• Update Time: 2025-07-22

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid
• 2171641-37-3
• EN300-1539357
• 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-5-6-15-23(25(32)29(16-24(30)31)27(2,3)4)28-26(33)34-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h5,7-14,22-23H,1,6,15-17H2,2-4H3,(H,28,33)(H,30,31)
• InChI Key： KAAJZPZSHHTCDC-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC=C)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid

Research Brief on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid (CAS: 2171641-37-3)

The compound 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid (CAS: 2171641-37-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential biomedical applications.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The tert-butyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups in its structure make it particularly useful for the synthesis of complex peptides with high purity and yield. Researchers have successfully employed this compound in the synthesis of peptide-based therapeutics, including those targeting cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a novel class of peptide inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the incorporation of this intermediate into the peptide backbone significantly improved the stability and bioavailability of the inhibitors, paving the way for further preclinical evaluations.

Another area of interest is the compound's potential in the development of prodrugs. Its hex-5-enamidoacetic acid moiety allows for facile conjugation with various drug molecules, enabling the design of prodrugs with enhanced solubility and targeted delivery. Recent in vitro studies have shown promising results in the context of anticancer prodrugs, where the compound was used to improve the pharmacokinetic profiles of cytotoxic agents.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Researchers are currently exploring greener and more cost-effective methodologies to address these issues. Additionally, further in vivo studies are needed to fully elucidate the compound's safety and efficacy profiles in therapeutic applications.

In conclusion, 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid (CAS: 2171641-37-3) represents a versatile and promising tool in peptide synthesis and drug development. Ongoing research is expected to uncover new applications and refine existing methodologies, further solidifying its importance in the field of chemical biology and medicinal chemistry.